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Introduction

Mesoxalic acid, also known as oxomalonic acid or ketomalonic acid, is a dicarboxylic acid

containing a central ketone group.[1][2] Its chemical formula is C₃H₂O₅.[1][2] In aqueous

solutions, mesoxalic acid readily forms a hydrate, dihydroxymalonic acid.[1][2] While

structurally related to dicarboxylic acids that are commonly used in polymer synthesis and

crosslinking, such as oxalic acid, the direct application of mesoxalic acid in these fields is less

documented. These notes provide an overview of the known applications of mesoxalic acid in

polymer synthesis, with a focus on coordination polymers, and discuss its potential, though not

widely reported, role as a crosslinking agent.

I. Application in Polymer Synthesis: Coordination
Polymers
Mesoxalic acid, in its deprotonated form (mesoxalate), can act as a ligand to coordinate with

metal ions, forming coordination polymers. These materials are characterized by repeating

coordination entities extending in one, two, or three dimensions.

Synthesis of a 1D Cobalt(II) Mesoxalate Coordination
Polymer
A documented example of a polymer synthesized using a mesoxalate ligand is a one-

dimensional (1D) coordination polymer with cobalt(II).[1]
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Experimental Protocol: Synthesis of {[Co(H₂mesox)(H₂O)₂]·H₂O}n[1]

Materials:

Sodium mesoxalate monohydrate

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

Distilled water

Procedure:

Prepare an aqueous solution of sodium mesoxalate monohydrate.

Prepare an aqueous solution of CoCl₂·6H₂O.

Slowly mix the two solutions at room temperature.

Allow the resulting solution to stand undisturbed.

Prismatic dark pink crystals of {[Co(H₂mesox)(H₂O)₂]·H₂O}n will form after a few days.

Collect the crystals by filtration.

Data Presentation: Crystallographic Data for {[Co(H₂mesox)(H₂O)₂]·H₂O}n
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Parameter Value

Chemical Formula C₃H₇CoO₈

Formula Weight 246.02 g/mol

Crystal System Monoclinic

Space Group P2₁/n

a (Å) 6.983(3)

b (Å) 11.234(5)

c (Å) 9.697(4)

β (°) 98.66(3)

Volume (Å³) 752.1(6)

Z 4

Density (calculated) 2.172 g/cm³

Visualization of the Synthesis Workflow
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Reactants

Process

Product

Aqueous Solution of
Sodium Mesoxalate Monohydrate

Slow Mixing at
Room Temperature

Aqueous Solution of
CoCl₂·6H₂O

Crystallization
(several days)

Prismatic Dark Pink Crystals of
{[Co(H₂mesox)(H₂O)₂]·H₂O}n

Reactants

Product

Process

Two Polyvinyl Alcohol (PVA) Chains
(-CH₂-CH(OH)-)n

Esterification Reaction
(Heat, optional catalyst)

Mesoxalic Acid
(HOOC-CO-COOH)

Crosslinked PVA Chains via Ester Bonds
(-CH₂-CH(O-CO-CO-CO-O)-CH-CH₂-)

- 2H₂O
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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